Cas no 1803588-49-9 (4-bromo-2-fluoro-5-iodobenzaldehyde)

• Product Name: 4-bromo-2-fluoro-5-iodobenzaldehyde
• CAS No: 1803588-49-9
• MF: C₇H₃BrFIO
• MW: 328.904997110367
• MDL: MFCD28246258
• CID: 4616611
• PubChem ID: 91662791
• Update Time: 2025-06-08

4-bromo-2-fluoro-5-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-bromo-2-fluoro-5-iodo-
• 4-bromo-2-fluoro-5-iodobenzaldehyde

• MDL： MFCD28246258
• Inchi： 1S/C7H3BrFIO/c8-5-2-6(9)4(3-11)1-7(5)10/h1-3H
• InChI Key： ALBGAYZRQUXZGN-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(I)=C(Br)C=C1F

Additional information on 4-bromo-2-fluoro-5-iodobenzaldehyde

Comprehensive Overview of 4-bromo-2-fluoro-5-iodobenzaldehyde (CAS No. 1803588-49-9): Properties, Applications, and Industry Insights

4-bromo-2-fluoro-5-iodobenzaldehyde (CAS No. 1803588-49-9) is a highly specialized halogenated benzaldehyde derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique triple halogen substitution pattern (bromo, fluoro, and iodo groups), serves as a critical building block in organic synthesis. Its molecular formula C7H3BrFIO and precise structural features make it invaluable for designing advanced small-molecule drugs, agrochemicals, and functional materials.

The growing demand for multifunctional aromatic aldehydes like 4-bromo-2-fluoro-5-iodobenzaldehyde aligns with current trends in targeted drug discovery and catalysis research. Researchers frequently search for "halogenated benzaldehyde applications" or "CAS 1803588-49-9 synthesis methods," reflecting its relevance in developing kinase inhibitors and PET radiotracers. The compound’s electron-deficient aromatic ring enables selective cross-coupling reactions, a feature extensively discussed in recent publications on Suzuki-Miyaura coupling and C-H activation methodologies.

From a synthetic chemistry perspective, 4-bromo-2-fluoro-5-iodobenzaldehyde offers three distinct halogen handles for sequential functionalization. This property answers frequent queries like "how to modify polyhalogenated benzaldehydes" or "orthogonal reactivity in iodo/bromo/fluoro systems." The aldehyde group provides additional versatility, allowing condensation reactions to create chiral auxiliaries or heterocyclic scaffolds—key requirements for modern medicinal chemistry projects.

Recent patent analyses reveal that derivatives of CAS 1803588-49-9 are being explored for OLED materials due to their electron-transport properties. This connects to trending searches about "halogenated compounds in optoelectronics" and "high-performance organic semiconductors." The compound’s heavy atom effect from iodine also makes it interesting for phosphorescence studies, addressing another hot topic in photophysical research.

Quality control of 4-bromo-2-fluoro-5-iodobenzaldehyde requires rigorous HPLC purity analysis (typically >98%) and careful monitoring of halogen stability during storage. These protocols respond to common concerns like "handling polyhalogenated compounds" or "preventing dehalogenation." The compound’s crystallinity and solubility profiles in polar aprotic solvents (e.g., DMF, DMSO) further enhance its utility in high-throughput screening applications.

In conclusion, 4-bromo-2-fluoro-5-iodobenzaldehyde (CAS No. 1803588-49-9) represents a prime example of how strategically halogenated building blocks can address multiple challenges in contemporary chemistry. Its alignment with green chemistry principles (atom economy via multifunctional intermediates) and compatibility with flow chemistry setups positions it as a compound of enduring scientific and industrial value.